Cas no 683241-86-3 (4-Bromo-2-nitro-5-(trifluoromethyl)aniline)

• Product Name: 4-Bromo-2-nitro-5-(trifluoromethyl)aniline
• CAS No: 683241-86-3
• MF: C₇H₄BrF₃N₂O₂
• MW: 285.018071174622
• MDL: MFCD09263997
• CID: 857106
• PubChem ID: 11694872
• Update Time: 2025-09-26

4-Bromo-2-nitro-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-2-NITRO-5-(TRIFLUOROMETHYL)ANILINE
• 4-bromo-2-nitro-5-(trifluoromethyl)phenylamine
• 4-bromo-2-nitro-5-trifluoromethyl-phenylamine
• 5-Amino-2-bromo-4-nitrobenzotrifluoride
• PXTYWQVWAJBPIB-UHFFFAOYSA-N
• PC7517
• RP15628
• AB50364
• AX8206397
• V7277
• Benzenamine, 4-bromo-2-nitro-5-(trifluoromethyl)-
• 4-BROMO-5-(TRIFLUOROMETHYL)-2-NITROBENZENA
• s10856
• 4-BROMO-5-(TRIFLUOROMETHYL)-2-NITROBENZENAMINE
• 683241-86-3
• DTXSID70470756
• AMY30111
• MD-0064
• SCHEMBL1796880
• J-514683
• AKOS005073499
• A867070
• CS-0041158
• SY101855
• FT-0681706
• MFCD09263997
• 4-Bromo-2-nitro-5-(trifluoromethyl)aniline

• MDL： MFCD09263997
• Inchi： 1S/C7H4BrF3N2O2/c8-4-2-6(13(14)15)5(12)1-3(4)7(9,10)11/h1-2H,12H2
• InChI Key： PXTYWQVWAJBPIB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(F)(F)F)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 283.94100
• Monoisotopic Mass: 283.94082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8
• XLogP3: 3.2

Experimental Properties

• PSA: 71.84000
• LogP: 4.06270

4-Bromo-2-nitro-5-(trifluoromethyl)aniline Security Information

• HazardClass：IRRITANT